Cas no 1806325-99-4 (2,4-Dibromo-6-(difluoromethoxy)toluene)

• Product Name: 2,4-Dibromo-6-(difluoromethoxy)toluene
• CAS No: 1806325-99-4
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 4977984
• Update Time: 2025-06-08

2,4-Dibromo-6-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-6-(difluoromethoxy)toluene

• Inchi： 1S/C8H6Br2F2O/c1-4-6(10)2-5(9)3-7(4)13-8(11)12/h2-3,8H,1H3
• InChI Key： LIXPVFWJWUMGHL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)OC(F)F)Br

Computed Properties

• Exact Mass: 315.87330 g/mol
• Monoisotopic Mass: 313.87535 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 315.94
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Dibromo-6-(difluoromethoxy)toluene

Introduction to 2,4-Dibromo-6-(difluoromethoxy)toluene (CAS No. 1806325-99-4)

2,4-Dibromo-6-(difluoromethoxy)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806325-99-4, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of brominated aromatic ethers, characterized by its bromine and difluoromethoxy substituents on a toluene backbone. The strategic placement of these functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel agrochemicals and pharmaceutical agents.

The structural framework of 2,4-dibromo-6-(difluoromethoxy)toluene consists of a benzene ring substituted with two bromine atoms at the 2- and 4-positions, and a difluoromethoxy group at the 6-position. This arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The presence of multiple halogen atoms enhances its reactivity, making it a useful precursor for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, there has been growing interest in halogenated aromatic compounds due to their role as key intermediates in drug discovery. 2,4-Dibromo-6-(difluoromethoxy)toluene has been employed in the synthesis of various bioactive molecules, including kinase inhibitors and antiviral agents. Its bromine atoms serve as excellent handles for palladium-catalyzed reactions, while the difluoromethoxy group can be further modified to introduce additional pharmacophores. This flexibility has made it a valuable building block in the quest for new therapeutic entities.

One of the most compelling applications of 2,4-dibromo-6-(difluoromethoxy)toluene is in the development of agrochemicals. Halogenated aromatic ethers are known for their potent biological activity against pests and pathogens. Researchers have leveraged the reactivity of this compound to design novel herbicides and fungicides that exhibit improved efficacy and environmental safety profiles. The difluoromethoxy group, in particular, has been shown to enhance bioavailability and metabolic stability, making it an attractive feature for agrochemical formulations.

The synthesis of 2,4-dibromo-6-(difluoromethoxy)toluene typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route involves the bromination of toluene followed by selective methylation with difluoromethanol under acidic conditions. Advances in catalytic methods have also enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These improvements are crucial for large-scale production and ensure that researchers have access to sufficient quantities of this valuable intermediate.

From a computational chemistry perspective, 2,4-dibromo-6-(difluoromethoxy)toluene has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into how the substitution pattern influences its interaction with transition metals and other reactive species. These studies not only aid in rationalizing experimental observations but also guide the design of new synthetic strategies. For instance, understanding the electronic effects of bromine versus fluorine substituents can help predict reaction outcomes and optimize conditions for specific transformations.

The pharmaceutical industry has also explored derivatives of 2,4-dibromo-6-(difluoromethoxy)toluene as potential drug candidates. By modifying its structure through further functionalization, researchers have identified compounds with promising biological activity against various diseases. For example, derivatives bearing additional nitrogen-containing heterocycles have shown inhibitory effects on enzymes implicated in cancer progression. Such findings underscore the importance of this compound as a scaffold for drug discovery efforts.

In conclusion, 2,4-dibromo-6-(difluoromethoxy)toluene (CAS No. 1806325-99-4) is a multifaceted organic compound with significant applications in synthetic chemistry, agrochemicals, and pharmaceutical research. Its unique structural features make it an excellent intermediate for constructing complex molecules through diverse chemical transformations. As research continues to uncover new applications for halogenated aromatic ethers, compounds like this will remain indispensable tools in the development of innovative chemical solutions.